N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide

• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol
• IUPAC Name: N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H17ClN2O4/c1-27-18-7-4-8-19(28-2)20(18)21(26)24-15-6-3-5-13(11-15)22-25-16-12-14(23)9-10-17(16)29-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: BGTZBEGRFBZAOH-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)Cl

Description

N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide, commonly known as BZP, is a benzodiazepine receptor agonist that has been widely studied for its potential therapeutic applications. BZP is a synthetic compound that was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

BZP acts as an agonist at the benzodiazepine receptor, which is a type of GABA receptor. By binding to this receptor, BZP enhances the inhibitory effects of GABA, leading to a reduction in neuronal excitability and anxiolytic and hypnotic effects.
Biochemical and Physiological Effects
BZP has been shown to have a range of biochemical and physiological effects, including reducing anxiety, inducing sedation and sleep, and reducing seizure activity. BZP has also been shown to have anticonvulsant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

BZP has several advantages as a research tool, including its high potency and selectivity for the benzodiazepine receptor. However, BZP also has several limitations, including its potential for abuse and its side effects, which can include dizziness, drowsiness, and impaired coordination.

Future Directions

There are several potential future directions for research on BZP, including its use in the treatment of anxiety disorders, insomnia, and neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BZP and to identify potential side effects and drug interactions. Finally, the development of new synthesis methods and analogs of BZP may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of BZP involves the reaction of 5-chloro-2-aminobenzoxazole with 3-bromophenylacetic acid, followed by a series of chemical reactions to produce the final product. The synthesis of BZP is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

BZP has been extensively studied for its potential therapeutic applications, including its use as an anxiolytic and hypnotic agent. BZP has also been studied for its potential use in the treatment of epilepsy, Parkinson's disease, and other neurological disorders.